Cas no 16204-12-9 (6-(Pyrrolidin-1-yl)-3,4-dihydronaphthalen-1(2H)-one)

• Product Name: 6-(Pyrrolidin-1-yl)-3,4-dihydronaphthalen-1(2H)-one
• CAS No: 16204-12-9
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 1031351
• PubChem ID: 71303871
• Update Time: 2025-08-05

6-(Pyrrolidin-1-yl)-3,4-dihydronaphthalen-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 6-(Pyrrolidin-1-yl)-3,4-dihydronaphthalen-1(2H)-one
• 6-(Pyrrolidin-1-yl)-3,4-dihydrophthalen-1(2H)-one
• 6-pyrrolidin-1-yl-3,4-dihydro-2H-naphthalen-1-one
• EN300-7538800
• DTXSID40745140
• J-518103
• 1(2H)-Naphthalenone, 3,4-dihydro-6-(1-pyrrolidinyl)-
• 16204-12-9
• 6-(pyrrolidin-1-yl)-1,2,3,4-tetrahydronaphthalen-1-one

• Inchi： 1S/C14H17NO/c16-14-5-3-4-11-10-12(6-7-13(11)14)15-8-1-2-9-15/h6-7,10H,1-5,8-9H2
• InChI Key： DKAZJDOAHPKNGQ-UHFFFAOYSA-N
• SMILES： O=C1CCCC2=C1C=CC(=C2)N1CCCC1

Computed Properties

• Exact Mass: 215.131014166g/mol
• Monoisotopic Mass: 215.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 6-(Pyrrolidin-1-yl)-3,4-dihydronaphthalen-1(2H)-one

Comprehensive Overview of 6-(Pyrrolidin-1-yl)-3,4-dihydronaphthalen-1(2H)-one (CAS No. 16204-12-9)

6-(Pyrrolidin-1-yl)-3,4-dihydronaphthalen-1(2H)-one, with the CAS number 16204-12-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of dihydronaphthalenone derivatives, which are known for their versatile applications in medicinal chemistry. The presence of a pyrrolidine moiety in its structure enhances its potential as a building block for drug discovery, particularly in the development of central nervous system (CNS) agents and enzyme inhibitors.

In recent years, the demand for 6-(Pyrrolidin-1-yl)-3,4-dihydronaphthalen-1(2H)-one has increased due to its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Researchers are particularly interested in its pharmacokinetic properties, such as bioavailability and metabolic stability, which are critical for optimizing drug candidates. The compound's unique scaffold allows for modifications that can lead to the discovery of novel therapeutics targeting neurodegenerative diseases and inflammatory disorders, two of the most pressing health challenges today.

The synthesis of 6-(Pyrrolidin-1-yl)-3,4-dihydronaphthalen-1(2H)-one typically involves multi-step organic reactions, including cyclization and amination processes. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to improve yield and purity. These methods align with the growing trend of green chemistry, which emphasizes sustainable and efficient synthetic routes. The compound's molecular weight and logP value make it suitable for drug-like molecule design, a key focus in modern pharmaceutical R&D.

From an analytical perspective, 6-(Pyrrolidin-1-yl)-3,4-dihydronaphthalen-1(2H)-one is characterized using techniques like nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the compound's identity and purity, which are essential for regulatory compliance and reproducibility in research. The compound's spectral data and crystallographic properties are often documented in scientific literature, providing valuable references for chemists and pharmacologists.

One of the most searched questions related to this compound is its potential role in drug repurposing, a strategy that accelerates the development of new therapies by exploring existing molecules for new indications. Given its structural features, 6-(Pyrrolidin-1-yl)-3,4-dihydronaphthalen-1(2H)-one is being investigated for applications beyond its initial scope, such as in cancer immunotherapy and infectious disease research. This aligns with the broader scientific community's interest in multi-target therapeutics and precision medicine.

In addition to its pharmaceutical applications, 6-(Pyrrolidin-1-yl)-3,4-dihydronaphthalen-1(2H)-one is also studied in material science for its potential use in organic electronics and photocatalysis. Its conjugated system and electron-donating pyrrolidine group make it a candidate for designing organic semiconductors and light-harvesting materials. This interdisciplinary relevance highlights the compound's versatility and underscores its importance in both life sciences and advanced materials research.

For researchers and industry professionals, accessing high-quality 6-(Pyrrolidin-1-yl)-3,4-dihydronaphthalen-1(2H)-one is crucial. Suppliers often provide detailed certificates of analysis (CoA) and material safety data sheets (MSDS) to ensure compliance with good laboratory practices (GLP). The compound's stability under various storage conditions, such as room temperature or refrigeration, is another frequently searched topic, as it impacts experimental outcomes and long-term usability.

In summary, 6-(Pyrrolidin-1-yl)-3,4-dihydronaphthalen-1(2H)-one (CAS No. 16204-12-9) is a compound of significant scientific and industrial interest. Its applications span drug discovery, material science, and green chemistry, making it a valuable asset for researchers tackling global health and technological challenges. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovative therapeutics and sustainable technologies.